Cas no 1807125-23-0 (3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde
• CAS No: 1807125-23-0
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4887197
• Update Time: 2025-07-19

3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde

• Inchi： 1S/C7H4F2INO2/c8-6(9)4-5(13)3(2-12)1-11-7(4)10/h1-2,6H,(H,11,13)
• InChI Key： QTMAOMROHHMUCK-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(C(C=O)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde

Recent Advances in the Synthesis and Applications of 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde (CAS: 1807125-23-0)

3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde (CAS: 1807125-23-0) is a highly versatile intermediate in pharmaceutical and agrochemical research. Recent studies have highlighted its significance in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, biological activities, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde via a palladium-catalyzed cross-coupling reaction. The researchers optimized the reaction conditions to achieve a high yield of 85%, with excellent purity (>98%). The compound's unique structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for further functionalization, enabling the creation of diverse molecular scaffolds.

In another groundbreaking study, this compound was utilized as a key intermediate in the development of potent BRAF kinase inhibitors. The presence of the difluoromethyl group was found to enhance the metabolic stability of the resulting inhibitors, while the aldehyde functionality allowed for facile derivatization. Preclinical evaluations showed promising antitumor activity against melanoma cell lines, with IC50 values in the nanomolar range. These findings underscore the compound's potential in targeted cancer therapies.

Beyond oncology, 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde has also been explored in antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported its use in the synthesis of novel quinolone derivatives with broad-spectrum antibacterial activity. The incorporation of this intermediate led to compounds with improved pharmacokinetic properties and reduced cytotoxicity, addressing some of the limitations of existing antibiotics.

The compound's reactivity has been further investigated in materials science applications. Researchers have employed it as a precursor for the development of fluorescent probes, leveraging its aldehyde group for conjugation with various fluorophores. These probes have shown utility in bioimaging and diagnostic applications, particularly in the detection of reactive oxygen species (ROS) in cellular environments.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-2-iodopyridine-5-carboxaldehyde (CAS: 1807125-23-0) continues to be a molecule of significant interest in multidisciplinary research. Its synthetic accessibility, structural versatility, and biological relevance position it as a valuable tool in drug discovery and materials science. Future studies are expected to explore its applications in additional therapeutic areas and advanced material designs.